Cas no 1214350-85-2 (2-Chloro-6-(3-fluorophenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(3-fluorophenyl)nicotinic acid
• CAS No: 1214350-85-2
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914147
• Update Time: 2025-10-29

2-Chloro-6-(3-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3-fluorophenyl)nicotinic acid
• 2-Chloro-6-(3-fluorophenyl)nicotinic acid

• Inchi： 1S/C12H7ClFNO2/c13-11-9(12(16)17)4-5-10(15-11)7-2-1-3-8(14)6-7/h1-6H,(H,16,17)
• InChI Key： YJJFBPCPZPVJHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CC=C(C=2)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(3-fluorophenyl)nicotinic acid

Comprehensive Overview of 2-Chloro-6-(3-fluorophenyl)nicotinic acid (CAS No. 1214350-85-2)

2-Chloro-6-(3-fluorophenyl)nicotinic acid (CAS No. 1214350-85-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nicotinic acid derivative family, characterized by its unique structural features, including a chloro substituent at the 2-position and a 3-fluorophenyl group at the 6-position of the pyridine ring. Its molecular formula is C₁₂H₇ClFNO₂, and it exhibits properties that make it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Chloro-6-(3-fluorophenyl)nicotinic acid is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for designing novel small-molecule inhibitors and biologically active compounds. Recent studies have explored its utility in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with the current trend of precision medicine and personalized therapeutics.

From a synthetic perspective, the compound's chloro and fluoro functional groups offer versatile reactivity, enabling modifications for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. As the pharmaceutical industry shifts toward fragment-based drug design, 2-Chloro-6-(3-fluorophenyl)nicotinic acid serves as a promising scaffold for generating diverse chemical libraries.

In agrochemical applications, this compound has shown potential as a precursor for developing crop protection agents. Its structural motifs are being investigated for their ability to interfere with pest-specific biochemical pathways, contributing to the development of eco-friendly pesticides. This aligns with the global push for sustainable agriculture and reduced environmental impact, addressing concerns raised by regulators and consumers alike.

The analytical characterization of 2-Chloro-6-(3-fluorophenyl)nicotinic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity and accurate identification, which are critical for research and industrial applications. Quality control protocols emphasize compliance with Good Manufacturing Practices (GMP), particularly for pharmaceutical-grade batches.

Market trends indicate rising demand for fluorinated compounds like 2-Chloro-6-(3-fluorophenyl)nicotinic acid, driven by their enhanced binding affinity and metabolic stability compared to non-fluorinated analogs. This trend is reflected in the increasing number of patents and publications referencing fluorinated intermediates, underscoring their importance in modern medicinal chemistry.

Safety and handling guidelines for 2-Chloro-6-(3-fluorophenyl)nicotinic acid emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its handling requires adherence to chemical hygiene plans to minimize risks associated with fine powders or organic solvents used in its processing.

Future research directions for this compound may explore its utility in catalysis or material science, leveraging its aromatic and heterocyclic framework. Collaborations between academia and industry could accelerate its adoption in cutting-edge applications, such as bioimaging probes or smart materials. As synthetic methodologies evolve, greener routes for its production—such as microwave-assisted synthesis or flow chemistry—may further enhance its appeal.

In summary, 2-Chloro-6-(3-fluorophenyl)nicotinic acid (CAS No. 1214350-85-2) represents a versatile and scientifically significant compound with broad applicability. Its role in advancing drug discovery, agrochemical innovation, and synthetic chemistry positions it as a key player in addressing contemporary challenges across multiple industries.